4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE 4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE
Brand Name: Vulcanchem
CAS No.:
VCID: VC0919595
InChI: InChI=1S/C26H27N3O4/c1-14-6-5-7-21(27-14)29-25(31)22-15(2)28-17-11-26(3,4)12-18(30)24(17)23(22)16-8-9-19-20(10-16)33-13-32-19/h5-10,23,28H,11-13H2,1-4H3,(H,27,29,31)
SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CC(C3)(C)C)C
Molecular Formula: C26H27N3O4
Molecular Weight: 445.5 g/mol

4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE

CAS No.:

Cat. No.: VC0919595

Molecular Formula: C26H27N3O4

Molecular Weight: 445.5 g/mol

* For research use only. Not for human or veterinary use.

4-(2H-1,3-BENZODIOXOL-5-YL)-2,7,7-TRIMETHYL-N-(6-METHYLPYRIDIN-2-YL)-5-OXO-1,4,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE -

Specification

Molecular Formula C26H27N3O4
Molecular Weight 445.5 g/mol
IUPAC Name 4-(1,3-benzodioxol-5-yl)-2,7,7-trimethyl-N-(6-methylpyridin-2-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide
Standard InChI InChI=1S/C26H27N3O4/c1-14-6-5-7-21(27-14)29-25(31)22-15(2)28-17-11-26(3,4)12-18(30)24(17)23(22)16-8-9-19-20(10-16)33-13-32-19/h5-10,23,28H,11-13H2,1-4H3,(H,27,29,31)
Standard InChI Key ZIXLCROFGGIYDT-UHFFFAOYSA-N
SMILES CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CC(C3)(C)C)C
Canonical SMILES CC1=NC(=CC=C1)NC(=O)C2=C(NC3=C(C2C4=CC5=C(C=C4)OCO5)C(=O)CC(C3)(C)C)C

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